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Compound of Interest

Compound Name: Chlorocyclobutane

Cat. No.: B072530 Get Quote

Application Notes and Protocols for
Chlorocyclobutane
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and

storage of chlorocyclobutane in a laboratory setting. Adherence to these guidelines is crucial

for ensuring personnel safety and maintaining the integrity of research.

Hazard Identification and Overview
Chlorocyclobutane (CAS No. 1120-57-6) is a colorless to light yellow, flammable liquid.[1][2] It

is classified as a hazardous substance and requires careful handling to prevent adverse health

effects and physical hazards.

Primary Hazards:

Flammability: Highly flammable liquid and vapor.[3] Vapors can form explosive mixtures with

air and may travel to an ignition source and flash back.[1]

Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[3] May cause

irritation to the skin and respiratory system.[2] Inhalation of high vapor concentrations can

lead to symptoms such as headache, dizziness, tiredness, nausea, and vomiting.[1]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of

chlorocyclobutane.

Property Value Reference

Molecular Formula C₄H₇Cl [3]

Molecular Weight 90.55 g/mol [3]

Appearance Colorless to light yellow liquid [1][2]

Odor Slight sweet odor [1]

Boiling Point 80 - 81 °C (176 - 177.8 °F) [1]

Flash Point -8 °C (17.6 °F) [1][4]

Density 0.991 g/mL at 25 °C [1]

Solubility Insoluble in water [1]

Vapor Density 3.12 (Air = 1) [1]

Safe Handling Procedures
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling

chlorocyclobutane to determine the appropriate level of PPE. The following table outlines the

recommended PPE.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting, compliant with

EN 166 (EU) or NIOSH (US)

standards.[5]

Face Shield

To be worn in conjunction with

safety goggles, especially

when there is a splash risk.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Always inspect

gloves for integrity before use.

Body Protection Laboratory Coat
Fire/flame resistant and

impervious material.[5]

Chemical-Resistant Apron

Recommended when handling

larger quantities or when there

is a significant splash risk.[5]

Respiratory Protection Chemical Fume Hood

All manipulations of

chlorocyclobutane should be

performed in a certified

chemical fume hood.[5]

Air-Purifying Respirator (APR)

For emergency situations (e.g.,

spills) outside of a fume hood,

equipped with organic vapor

cartridges.[5]

Engineering Controls
Ventilation: Work with chlorocyclobutane must be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[1]

Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,

must be eliminated from the work area.[1] Use explosion-proof electrical and lighting

equipment.[1]
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Static Discharge: Take precautionary measures against static discharge.[1] Ground and bond

containers and receiving equipment when transferring the liquid.[1] Use only non-sparking

tools.[1]

Storage Procedures
Proper storage of chlorocyclobutane is critical to prevent fire and exposure.

Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[1][4]

Containers: Keep containers tightly closed.[1]

Incompatible Materials: Segregate from incompatible materials, particularly oxidizing agents.

[1]

Refrigeration: If refrigerated storage is required, use only a refrigerator specifically designed

and approved for flammable liquids.[6]

Experimental Protocol: General Use of
Chlorocyclobutane as a Reagent
This protocol outlines a general procedure for using chlorocyclobutane as a reagent in an

organic synthesis reaction. Note: This is a general guideline; specific reaction conditions may

vary.

Objective: To safely use chlorocyclobutane as a reactant in a laboratory-scale chemical

synthesis.

Materials:

Chlorocyclobutane

Reaction solvent (ensure compatibility)

Other reactants as required by the specific synthesis

Appropriate reaction glassware (e.g., round-bottom flask, condenser)
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Inert gas supply (e.g., nitrogen or argon), if required

Stirring apparatus

Heating/cooling bath

Quenching solution

Work-up solvents

Waste containers (halogenated and non-halogenated)

Procedure:

Preparation:

Don all required PPE as outlined in section 3.1.

Ensure the chemical fume hood is functioning correctly.

Set up the reaction glassware inside the fume hood. Ensure all glassware is dry and free

of contaminants.

Purge the reaction apparatus with an inert gas if the reaction is sensitive to air or moisture.

Reagent Addition:

Measure the required volume of chlorocyclobutane using a clean, dry syringe or

graduated cylinder inside the fume hood.

Slowly add the chlorocyclobutane to the reaction vessel containing the solvent and any

other starting materials. The addition may need to be done at a controlled temperature

(e.g., in an ice bath).

Rinse the measuring device with a small amount of the reaction solvent and add the

rinsing to the reaction flask to ensure complete transfer.

Reaction:
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Stir the reaction mixture at the desired temperature for the specified time.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC,

NMR).

Work-up and Purification:

Once the reaction is complete, cool the mixture to a safe temperature.

Carefully quench the reaction by the slow addition of an appropriate quenching solution.

Perform the necessary extractions and washes to isolate the crude product.

Dry the organic layer over a suitable drying agent (e.g., MgSO₄, Na₂SO₄).

Remove the solvent using a rotary evaporator. Ensure the vacuum pump is located in a

well-ventilated area or the exhaust is vented into a fume hood.

Purify the product by the desired method (e.g., distillation, chromatography).

Waste Disposal:

Segregate all waste generated. Place all liquid and solid waste containing

chlorocyclobutane or other halogenated compounds into a designated "Halogenated

Organic Waste" container.[7]

Non-halogenated waste should be collected in a separate, appropriately labeled container.

Dispose of all waste through your institution's hazardous waste management program.

Emergency Procedures
Spills

Small Spills (manageable by trained personnel):

Alert others in the immediate area.
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Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand).[8]

Use non-sparking tools to collect the absorbed material into a sealable container.[8]

Clean the spill area with soap and water.

Label the container as "Hazardous Waste: Spill Debris" and dispose of it through the

proper channels.

Large Spills:

Evacuate the area immediately.[9]

Alert your supervisor and institutional safety office.

If there is a fire or medical emergency, call emergency services.

Prevent unauthorized personnel from entering the area.

First Aid
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Seek immediate medical attention.[1]

Disposal
All chlorocyclobutane and chlorocyclobutane-contaminated materials must be disposed of

as hazardous waste.
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Waste Segregation: Collect halogenated organic waste separately from non-halogenated

waste.[7]

Labeling: Clearly label waste containers with their contents.

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and storage of

chlorocyclobutane.
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Caption: Workflow for safe handling of chlorocyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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